Cas no 58844-74-9 (2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid)
58844-74-9 structure
Product Name:2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
CAS No:58844-74-9
MF:C14H9F3O4S
MW:330.279073476791
CID:1612744
PubChem ID:42857
Update Time:2025-04-21
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
- 2-[3-(trifluoromethyl)phenyl]sulfonylbenzoic acid
- o-((alpha,alpha,alpha-Trifluoro-m-tolyl)sulfonyl)benzoic acid
- DTXSID90207566
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)-
- 58844-74-9
- 2-((3-(Trifluoromethyl)phenyl)sulfonyl)benzoic acid
- BRN 2163563
- BENZOIC ACID, o-((alpha,alpha,alpha-TRIFLUORO-m-TOLYL)SULFONYL)-
- CHEMBL3277076
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)- (9CI)
-
- Inchi: 1S/C14H9F3O4S/c15-14(16,17)9-4-3-5-10(8-9)22(20,21)12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
- InChI Key: MQADOUMJDICQDA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O
Computed Properties
- Exact Mass: 330.01737
- Monoisotopic Mass: 330.01736442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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